1-(3-methylbenzyl)-1H-benzimidazole-2-carbaldehyde

• IUPAC Name: 1-[(3-methylphenyl)methyl]benzimidazole-2-carbaldehyde
• InChI: InChI=1S/C16H14N2O/c1-12-5-4-6-13(9-12)10-18-15-8-3-2-7-14(15)17-16(18)11-19/h2-9,11H,10H2,1H3
• InChI Key: VMYASVUGSQKMAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C3=CC=CC=C3N=C2C=O
• Molecular Formula: C16H14N2O
• Molecular Weight: 250.29 g/mol

Description

1-(3-methylbenzyl)-1H-benzimidazole-2-carbaldehyde, also known as MBIC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MBIC is a benzimidazole derivative that has a substituted benzyl group attached to its nitrogen atom.

Mechanism of Action

The mechanism of action of 1-(3-methylbenzyl)-1H-benzimidazole-2-carbaldehyde is not fully understood, but it is believed to involve the inhibition of certain enzymes and the induction of apoptosis in cancer cells. Studies have shown that this compound can interact with the active site of enzymes, such as acetylcholinesterase, and inhibit their activity. In cancer cells, this compound has been shown to induce apoptosis by activating the caspase-dependent pathway.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on its concentration and the target cells or enzymes. In cancer cells, this compound has been shown to induce apoptosis and inhibit cell proliferation. In bacteria and fungi, this compound has been shown to inhibit their growth and viability. In the nervous system, this compound has been shown to inhibit the activity of certain enzymes, which can lead to the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(3-methylbenzyl)-1H-benzimidazole-2-carbaldehyde is its versatility, as it can be used for various applications in different fields of science. This compound is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of this compound is its potential toxicity, as it has been shown to induce apoptosis in normal cells at high concentrations. Therefore, caution should be taken when handling this compound in lab experiments.

Future Directions

There are several future directions for the research of 1-(3-methylbenzyl)-1H-benzimidazole-2-carbaldehyde, including:
1. Development of this compound derivatives with improved anti-cancer and antibacterial properties.
2. Investigation of the mechanism of action of this compound towards enzymes and metal ions.
3. Development of this compound-based sensors for the detection of metal ions in environmental and biomedical applications.
4. Investigation of the potential use of this compound as a therapeutic agent for neurological disorders.
5. Exploration of the potential use of this compound in materials science, such as for the development of fluorescent probes and sensors.
In conclusion, this compound, or this compound, is a versatile chemical compound that has potential applications in various fields of science. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. The research on this compound is still ongoing, and further studies are needed to fully understand its potential and limitations.

Synthesis Methods

The synthesis of 1-(3-methylbenzyl)-1H-benzimidazole-2-carbaldehyde involves the reaction of 3-methylbenzylamine with 2-carboxaldehydebenzimidazole under reflux conditions in the presence of acetic acid. The reaction proceeds through the formation of an imine intermediate, which is then reduced to form the final product, this compound. The yield of this compound can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and concentration of the reagents.

Scientific Research Applications

1-(3-methylbenzyl)-1H-benzimidazole-2-carbaldehyde has been extensively studied for its potential applications in various fields of science, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has shown promising results as an anti-cancer agent, with studies demonstrating its ability to induce apoptosis in cancer cells. This compound has also been investigated for its antibacterial and antifungal properties, with studies showing its effectiveness against various strains of bacteria and fungi.
In biochemistry, this compound has been studied for its ability to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. These enzymes play a crucial role in the transmission of nerve impulses, and their inhibition can lead to the treatment of various neurological disorders, such as Alzheimer's disease.
In materials science, this compound has been investigated for its potential application as a fluorescent probe for the detection of metal ions. Studies have shown that this compound exhibits high selectivity and sensitivity towards certain metal ions, such as copper and mercury, making it a promising candidate for the development of metal ion sensors.